Cas no 2172065-09-5 (2-(tert-butoxy)carbonyl-6-methylbenzoic acid)

• Product Name: 2-(tert-butoxy)carbonyl-6-methylbenzoic acid
• CAS No: 2172065-09-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6362807
• PubChem ID: 69125479
• Update Time: 2025-05-21

2-(tert-butoxy)carbonyl-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-6-methylbenzoic acid
• 2-[(tert-butoxy)carbonyl]-6-methylbenzoic acid
• 2172065-09-5
• EN300-1626408

• Inchi： 1S/C13H16O4/c1-8-6-5-7-9(10(8)11(14)15)12(16)17-13(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： MUWGFVLDNQFCNE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(tert-butoxy)carbonyl-6-methylbenzoic acid

Introduction to 2-(tert-butoxy)carbonyl-6-methylbenzoic acid (CAS No. 2172065-09-5)

2-(tert-butoxy)carbonyl-6-methylbenzoic acid, also known by its CAS number 2172065-09-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of benzoic acids, which are widely studied for their diverse biological activities and chemical reactivity.

The structure of 2-(tert-butoxy)carbonyl-6-methylbenzoic acid is characterized by a benzene ring substituted with a tert-butoxycarbonyl group at the 2-position and a methyl group at the 6-position. The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, used to mask the reactivity of carboxylic acids during multi-step syntheses. This functional group can be selectively removed under mild acidic conditions, making it an invaluable tool in the synthesis of complex molecules.

In the context of pharmaceutical research, 2-(tert-butoxy)carbonyl-6-methylbenzoic acid has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of anti-inflammatory drugs and antioxidants. The presence of the Boc protecting group allows for controlled modification of the carboxylic acid, enabling the synthesis of derivatives with tailored pharmacological properties.

Beyond its use in drug development, 2-(tert-butoxy)carbonyl-6-methylbenzoic acid has also found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. For instance, researchers have utilized this compound to develop polymers with enhanced thermal stability and mechanical strength, which are crucial for applications in electronics and aerospace industries.

The synthesis of 2-(tert-butoxy)carbonyl-6-methylbenzoic acid typically involves a multi-step process that begins with the preparation of 6-methylbenzoic acid. The tert-butoxycarbonylation step is then carried out using tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction selectively introduces the Boc group at the carboxylic acid position, yielding the desired product with high purity and yield.

The physical and chemical properties of 2-(tert-butoxy)carbonyl-6-methylbenzoic acid have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point is around 150°C, and it exhibits good thermal stability under standard laboratory conditions. These properties make it suitable for various synthetic transformations and analytical techniques.

In terms of safety and handling, 2-(tert-butoxy)carbonyl-6-methylbenzoic acid should be stored in a cool, dry place away from strong acids and bases. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for 2-(tert-butoxy)carbonyl-6-methylbenzoic acid are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other emerging fields. As new synthetic methods and characterization techniques continue to evolve, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.